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Introduction: Unlocking the Biomedical Potential of
a Cationic Workhorse

Poly(dimethylamine-co-epichlorohydrin) (PDAMEC) is a water-soluble cationic polymer
synthesized from the copolymerization of dimethylamine and epichlorohydrin.[1][2] For
decades, its high cationic charge density has made it a highly effective flocculant and coagulant
in industrial applications, particularly in wastewater treatment and the paper industry.[1][3]
However, the very properties that make PDAMEC effective in these fields—its potent positive
charge and molecular structure—present significant hurdles for biomedical applications. Like
many cationic polymers, unmodified PDAMEC can exhibit considerable cytotoxicity and
hemotoxicity, limiting its direct use in medicine.

This guide provides an in-depth analysis of the biocompatibility of PDAMEC, focusing on the
critical role of chemical modification in mitigating its inherent toxicity and unlocking its potential
for advanced biomedical applications such as drug delivery and gene therapy. We will
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objectively compare modified PDAMEC with other well-established polycations, provide
detailed experimental protocols for its evaluation, and offer a scientifically grounded framework
for researchers, scientists, and drug development professionals.

The Biocompatibility Imperative: A Framework for
Evaluation

The biological evaluation of any material intended for medical use is governed by a risk
management process, as outlined in the internationally recognized 1SO 10993 standards.[4][5]
[6][7] Biocompatibility is not a single property but a collection of interactions between a material
and a biological system. For a cationic polymer like PDAMEC, the primary concerns are its
effects at the cellular and blood levels.

« In Vitro Cytotoxicity: This is the first and most fundamental assessment. It evaluates the
potential of a material to cause cell damage or death.[8] The positive charge of cationic
polymers can disrupt the negatively charged cell membrane, leading to lysis and apoptosis.
Standardized assays, such as the MTT assay, measure the metabolic activity of cells after
exposure to the material, providing a quantitative measure of cell viability.[9][10]

o Hemocompatibility: For any application involving direct or indirect contact with blood,
hemocompatibility is paramount.[11] Key assessments include:

o Hemolysis: The lysis, or rupture, of red blood cells (erythrocytes), which releases
hemoglobin into the plasma.[12][13][14] This is a critical safety parameter, as significant
hemolysis can lead to anemia and other adverse in vivo effects.[12] The acceptable
hemolysis percentage for biomaterials is typically below 5%.[15]

o Thrombogenicity: The tendency of a material to induce blood clot (thrombus) formation.
[16][17] This is initiated by the adsorption of plasma proteins and subsequent adhesion
and activation of platelets.[17][18]

« In Vivo Biocompatibility: These studies involve the implantation of the material in animal
models to assess the local tissue response over time.[19][20] A biocompatible material
should elicit only a minimal inflammatory response that resolves into the formation of a thin,
inactive fibrous capsule.[20]
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Strategic Modifications: Transforming PDAMEC for
Biological Application

The core strategy for improving the biocompatibility of PDAMEC is to temper its aggressive
cationic character and shield it from non-specific biological interactions. This is achieved
through various chemical modification techniques common to the field of polymer science.[16]
[21][22]

o PEGylation: The covalent attachment of poly(ethylene glycol) (PEG) chains is a gold-
standard method for improving the biocompatibility of nanoparticles, proteins, and polymers.
[23] PEG forms a flexible, hydrophilic layer on the polymer's surface. This "stealth” layer
sterically hinders the adsorption of proteins and prevents direct contact with cell membranes,
significantly reducing cytotoxicity and thrombogenicity.[18][23]

¢ Hydroxylation & Hydrophilization: Introducing hydrophilic groups, such as hydroxyl (-OH)
moieties, can increase the polymer's hydration shell. This layer of "bound water" can mask
the cationic charges and reduce non-specific interactions with biological components, a
principle that has been shown to improve the hemocompatibility of various polymers.[17]

o Copolymerization with Biocompatible Monomers: Synthesizing PDAMEC as part of a block
copolymer with inherently biocompatible segments (e.g., poly(vinyl alcohol)) can effectively
dilute its charge density and improve its overall biological profile.[21]

The following diagram illustrates a typical modification strategy to enhance the biocompatibility
of the PDAMEC backbone.

PDAMEC Backbone Input
(High Cationic Charge)
Chemical Modification
(e.g., Grafting)
PEG Chains Reagent
(Hydrophilic Shield)

Click to download full resolution via product page

Modified PDAMEC
(Reduced Cytotoxicity)

Caption: Chemical modification of the PDAMEC polymer backbone.
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Comparative Performance: Modified PDAMEC vs.

Alternative Polycations

To contextualize the performance of modified PDAMEC, it is essential to compare it against

other widely used cationic polymers in biomedical research. The two most common

benchmarks are Poly(ethyleneimine) (PEI), a synthetic polymer, and Chitosan, a natural

polysaccharide.[24][25]
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Experimental Protocols for Biocompatibility
Assessment

The following protocols are standardized, foundational methods for evaluating the
biocompatibility of modified polymers. Adherence to established standards like the ISO 10993
series is crucial for regulatory acceptance.[4][6]

Protocol 1: In Vitro Cytotoxicity by MTT Assay

This assay measures the reduction of a yellow tetrazolium salt (MTT) to purple formazan
crystals by the mitochondrial enzymes of metabolically active cells, providing an indirect
measure of cell viability.

Methodology:

o Cell Seeding: Seed a suitable cell line (e.g., L929 fibroblasts, as per ISO 10993-5) into a 96-
well plate at a density of 1 x 10 cells/well and incubate for 24 hours to allow for cell
attachment.[29]

» Material Exposure: Prepare serial dilutions of the modified PDAMEC in a serum-free culture
medium. Remove the old medium from the cells and add 100 pL of the polymer solutions to
the respective wells. Include wells with untreated cells (negative control) and a known
cytotoxic agent (positive control).

¢ Incubation: Incubate the plate for 24-48 hours at 37°C in a 5% CO2 atmosphere.

e MTT Addition: Add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for
another 4 hours.

e Solubilization: Carefully remove the medium and add 100 pL of a solubilization solution (e.g.,
DMSO or an SDS-HCI solution) to each well to dissolve the formazan crystals.[30]

o Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker to ensure
complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate cell viability as a percentage relative to the untreated control cells.
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Protocol 2: Hemocompatibility by Hemolysis Assay

This protocol is based on the ASTM F756 standard and 1ISO 10993-4 to determine the
hemolytic properties of materials.[14][31]

Methodology:

Blood Collection: Obtain fresh human or rabbit blood in a tube containing an anticoagulant
(e.g., citrate or EDTA).

Erythrocyte Suspension: Centrifuge the blood to separate the plasma. Wash the red blood
cells (RBCs) three times with sterile phosphate-buffered saline (PBS). Resuspend the
washed RBCs in PBS to create a diluted erythrocyte suspension.[15]

Material Incubation: Place samples of the modified PDAMEC into test tubes. Add the diluted
RBC suspension to the tubes.

Controls: Prepare a negative control (RBC suspension in PBS only) and a positive control
(RBC suspension with a known hemolytic agent like Triton X-100 or deionized water to
achieve 100% hemolysis).

Incubation: Incubate all tubes at 37°C for 3-4 hours with gentle agitation.[13][15]
Centrifugation: Centrifuge the tubes to pellet the intact RBCs.

Absorbance Measurement: Carefully transfer the supernatant to a 96-well plate and measure
the absorbance of the released hemoglobin at 540 nm using a spectrophotometer.

Calculation: Calculate the percentage of hemolysis using the following formula: % Hemolysis
= [(Abs_sample - Abs_neg_control) / (Abs_pos_control - Abs_neg_control)] x 100

An acceptable hemolysis rate for a biomaterial is generally less than 5%.[15]

Workflow and Decision Making in Biocompatibility
Testing
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Selecting the correct biocompatibility tests is a critical step that depends on the final application
of the medical device or material. The following diagrams provide a high-level overview of the
evaluation workflow and a decision-making process based on ISO 10993-1.[7]
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Caption: General workflow for biocompatibility assessment.
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Caption: Decision tree for selecting key biocompatibility tests.

Conclusion and Future Outlook

Poly(dimethylamine-co-epichlorohydrin) represents a versatile cationic polymer platform
with significant, yet largely untapped, potential in the biomedical field. While its unmodified form
IS unsuitable for most medical applications due to inherent toxicity, strategic chemical
modifications—particularly PEGylation and the introduction of hydrophilic moieties—can
dramatically improve its biocompatibility profile. These modifications effectively shield the
polymer's cationic charge, reducing adverse interactions with cells and blood components.

When compared to alternatives, modified PDAMEC offers the advantage of synthetic control,
allowing for precise tuning of its properties. It has the potential to rival the performance of
established polymers like PEI, but with a significantly improved safety profile. Further research
should focus on long-term in vivo studies to evaluate the degradation profiles and chronic
tissue response to modified PDAMEC constructs. As these investigations continue, modified
PDAMEC is poised to become a valuable and cost-effective tool in the development of next-
generation drug delivery systems, gene therapies, and advanced biomaterials.

References

e HaemoScan. (2024). Hemolysis Assay for Biomaterials Manual.
e Scribd. (n.d.). Hemolysis Assay SOP for Biomaterials.

e HaemoScan. (n.d.). Hemolysis Assay for Biomaterials.

e HaemoScan. (2022). Hemolysis test for (bio)materials. YouTube.

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b13427391/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-biocompatibility-of-modified-poly-dimethylamine-co-epichlorohydrin
https://www.benchchem.com/product/b13427391/docs?utm_src=pdf-body#a-comparative-guide-to-the-biocompatibility-of-modified-poly-dimethylamine-co-epichlorohydrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13427391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Patsnap. (2025). ISO 10993 Explained: Biocompatibility Testing for Medical Polymers.
Patsnap Eureka.

Al-Amodi, O. S, et al. (n.d.). Bio-inspired hemocompatible surface modifications for
biomedical applications. PMC.

Henkelman, S., et al. (2025). Standardization of incubation conditions for hemolysis testing
of biomaterials. Request PDF.

Singh, A., et al. (n.d.). Surface modification strategies for improved hemocompatibility of
polymeric materials: a comprehensive review. RSC Publishing.

Gaharwar, A. K., et al. (2018). Biocompatibility of polymer-based biomaterials and medical
devices — regulations, in vitro screening and risk-management. Biomaterials Science.
Emergo. (n.d.). ISO 10993-1 and Biocompatibility.

Singh, A., et al. (2024). Surface modification strategies for improved hemocompatibility of
polymeric materials: a comprehensive review. PMC - NIH.

Al-Amodi, O. S, et al. (n.d.). Surface modification strategies to improve titanium
hemocompatibility: a comprehensive review. PMC - PubMed Central.

ResearchGate. (n.d.). Cytotoxicity of polymer study by MTT assay.

Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.

Eurofins. (n.d.). ISO 10993 Series of Standards — Regulatory Updates and Requirements.
BroadPharm. (2022). Protocol for Cell Viability Assays.

NCBI Bookshelf. (2013). Cell Viability Assays - Assay Guidance Manual. NIH.
ResearchGate. (n.d.). In vitro cytotoxicity and in vivo toxicity of poly(VP-co-DMMAD).
Abcam. (n.d.). MTT assay protocol.

Tan, H., et al. (2017). Impact of the Hydration States of Polymers on Their Hemocompatibility
for Medical Applications: A Review. MDPI.

Su, Y., et al. (2022). Improved Polymer Hemocompatibility for Blood-Contacting Applications
via S-Nitrosoglutathione Impregnation. PMC.

Hanson, S. R, et al. (2021). Hemocompatibility of polymers for use in vascular endoluminal
implants. Journal of Applied Polymer Science.

ResearchGate. (n.d.). Surface modification strategies for improved hemocompatibility of
polymeric materials: a comprehensive review.

EvitaChem. (n.d.). Buy Poly(dimethylamine-CO-epichlorohydrin).

U.S. Food and Drug Administration. (2023). Use of International Standard 1SO 10993-1,
"Biological evaluation of medical devices - Part 1". FDA.

Turner, J. E., et al. (1978). Biocompatibility testing of polymers: in vivo implantation studies.
Journal of Biomedical Materials Research.

IRO Group Inc. (n.d.). Poly Epi-Amine, POLY(DIMETHYLAMINE-CO-
EPICHLOROHYDRIN).

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b13427391/docs?utm_src=pdf-body#a-comparative-guide-to-the-biocompatibility-of-modified-poly-dimethylamine-co-epichlorohydrin
https://www.benchchem.com/product/b13427391/docs?utm_src=pdf-body#a-comparative-guide-to-the-biocompatibility-of-modified-poly-dimethylamine-co-epichlorohydrin
https://www.benchchem.com/product/b13427391/docs?utm_src=pdf-body#a-comparative-guide-to-the-biocompatibility-of-modified-poly-dimethylamine-co-epichlorohydrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13427391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Rice, R. M., et al. (1978). Biocompatibility testing of polymers: in vitro studies with in vivo
correlation. Journal of Biomedical Materials Research.

ResearchGate. (n.d.). Chapter 8. Surface Modification for Biocompatibility.

SINOCHEM. (n.d.). Poly(dimethylamine-co-epichlorohydrin) CAS 25998-97-0.
Schallon, A., et al. (2025). Performance of three PDMAEMA-based polycation architectures
as gene delivery agents in comparison to linear and branched PEI. Request PDF.

Vasile, C. (n.d.). Polymers as Efficient Non-Viral Gene Delivery Vectors: The Role of the
Chemical and Physical Architecture of Macromolecules. MDPI.

Witt, M., et al. (2023). A Comparison of Interpolyelectrolyte Complexes (IPECs) Made from
Anionic Block Copolymer Micelles and PDADMAC or g-Chitosan as Polycation. MDPI.
Trepo. (n.d.). IN VIVO BIOCOMPATIBILITY ASSESSMENT OF NATURAL POLYMERS.
Lazar, C. C., et al. (2024). Comparative In Vitro Study between Biocompatible Chitosan-
Based Magnetic Nanocapsules and Liposome Formulations with Potential Application in Anti-
Inflammatory Therapy. MDPI.

ResearchGate. (n.d.). Comparison on the cytotoxicity of PEI, lipofectamine 2000, chitosan,
OCMCS, and various IOCMCS polymers against HEK293T cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy Poly(dimethylamine-CO-epichlorohydrin) (EVT-13562143) | 25988-97-0
[evitachem.com]

. irochemical.com [irochemical.com]
. Poly(dimethylamine-co-epichlorohydrin) CAS 25988-97-0 - SINOCHEM [sinocheme.com]

. 1ISO 10993 Explained: Biocompatibility Testing for Medical Polymers [eureka.patsnap.com]

2
3
4
5. saliterman.umn.edu [saliterman.umn.edu]
6. emergobyul.com [emergobyul.com]

7. fda.gov [fda.gov]

8

. Biocompatibility testing of polymers: in vitro studies with in vivo correlation - PubMed
[pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b13427391/docs?utm_src=pdf-body#a-comparative-guide-to-the-biocompatibility-of-modified-poly-dimethylamine-co-epichlorohydrin
https://www.benchchem.com/product/b13427391?utm_src=pdf-custom-synthesis#bc-rfq
https://www.evitachem.com/product/evt-13562143
https://www.evitachem.com/product/evt-13562143
https://www.irochemical.com/product-detail/polyamine/
https://www.sinocheme.com/product/polydimethylamine-co-epichlorohydrin/
https://eureka.patsnap.com/article/iso-10993-explained-biocompatibility-testing-for-medical-polymers
https://saliterman.umn.edu/sites/saliterman.umn.edu/files/files/general/bernard_m_biocompatiblity_2018.pdf
https://www.emergobyul.com/sites/default/files/2023-08/PLC23CS1070961-ISO-Biocompatibility-Whitepaper_Final-Digital.pdf
https://www.fda.gov/media/142959/download
https://pubmed.ncbi.nlm.nih.gov/632316/
https://pubmed.ncbi.nlm.nih.gov/632316/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13427391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

9. researchgate.net [researchgate.net]
10. broadpharm.com [broadpharm.com]

11. Bio-inspired hemocompatible surface modifications for biomedical applications - PMC
[pmc.ncbi.nlm.nih.gov]

12. haemoscan.com [haemoscan.com]
13. haemoscan.com [haemoscan.com]
14. m.youtube.com [m.youtube.com]

15. researchgate.net [researchgate.net]

16. Surface modification strategies for improved hemocompatibility of polymeric materials: a
comprehensive review - RSC Advances (RSC Publishing) [pubs.rsc.org]

17. mdpi.com [mdpi.com]
18. experts.arizona.edu [experts.arizona.edu]

19. Biocompatibility testing of polymers: in vivo implantation studies - PubMed
[pubmed.ncbi.nim.nih.gov]

20. trepo.tuni.fi [trepo.tuni.fi]

21. Surface modification strategies for improved hemocompatibility of polymeric materials: a
comprehensive review - PMC [pmc.ncbi.nim.nih.gov]

22. researchgate.net [researchgate.net]

23. Surface modification strategies to improve titanium hemocompatibility: a comprehensive
review - PMC [pmc.ncbi.nim.nih.gov]

24. researchgate.net [researchgate.net]

25. mdpi.com [mdpi.com]

26. mdpi.com [mdpi.com]

27. researchgate.net [researchgate.net]

28. mdpi.com [mdpi.com]

29. code-authorities.ul.com [code-authorities.ul.com]

30. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nim.nih.gov]

31. Improved Polymer Hemocompatibility for Blood-Contacting Applications via S-
Nitrosoglutathione Impregnation - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to the Biocompatibility of Modified
Poly(dimethylamine-co-epichlorohydrin)]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.researchgate.net/figure/a-Cytotoxicity-of-polymer-study-by-MTT-assay-L929-cells-were-incubated-with-polymers_fig7_257555476
https://broadpharm.com/protocol_files/cell_viability_assays
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844968/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9844968/
https://www.haemoscan.com/files/Hemolysis-Assay-for-Biomaterials-Manual-240401.pdf
https://www.haemoscan.com/products/hemolysis-biomaterials/
https://m.youtube.com/watch?v=GznahrM_sms
https://www.researchgate.net/publication/248281785_Standardization_of_incubation_conditions_for_hemolysis_testing_of_biomaterials
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra08738g
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra08738g
https://www.mdpi.com/1422-0067/18/8/1422
https://experts.arizona.edu/en/publications/hemocompatibility-of-polymers-for-use-in-vascular-endoluminal-imp/
https://pubmed.ncbi.nlm.nih.gov/649628/
https://pubmed.ncbi.nlm.nih.gov/649628/
https://trepo.tuni.fi/bitstream/handle/10024/149882/KauttoHelena.pdf?sequence=2
https://pmc.ncbi.nlm.nih.gov/articles/PMC10906639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10906639/
https://www.researchgate.net/publication/278638285_Chapter_8_Surface_Modification_for_Biocompatibility
https://pmc.ncbi.nlm.nih.gov/articles/PMC8451052/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8451052/
https://www.researchgate.net/publication/222060938_Performance_of_three_PDMAEMA-based_polycation_architectures_as_gene_delivery_agents_in_comparison_to_linear_and_branched_PEI
https://www.mdpi.com/2073-4360/16/18/2629
https://www.mdpi.com/1422-0067/25/15/8454
https://www.researchgate.net/figure/Comparison-on-the-cytotoxicity-of-PEI-lipofectamine-2000-chitosan-OCMCS-and-various_fig5_51877287
https://www.mdpi.com/2073-4360/15/9/2204
https://code-authorities.ul.com/wp-content/uploads/sites/2/2015/02/ISO-10993-Series-of-Standards-%E2%80%93-Regulatory-updates-and-requirements.pdf
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9793915/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9793915/
https://www.benchchem.com/product/b13427391/docs#a-comparative-guide-to-the-biocompatibility-of-modified-poly-dimethylamine-co-epichlorohydrin
https://www.benchchem.com/product/b13427391/docs#a-comparative-guide-to-the-biocompatibility-of-modified-poly-dimethylamine-co-epichlorohydrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13427391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b13427391/docs#a-comparative-guide-to-the-
biocompatibility-of-modified-poly-dimethylamine-co-epichlorohydrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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